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Compound of Interest

Compound Name: (3R)-1-methylpyrrolidin-3-amine

Cat. No.: B1321200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological properties of (3R)-1-methylpyrrolidin-3-amine have not been

fully investigated.[1] This guide provides a summary of available safety information and

incorporates data from the closely related compound, pyrrolidine, for a more comprehensive

risk assessment. All procedures should be conducted with caution in a controlled laboratory

setting.

Chemical Identification and Physical Properties
(3R)-1-methylpyrrolidin-3-amine, with the CAS number 457097-75-5, is an organic

compound featuring a pyrrolidine ring structure.[2] It is characterized by a methyl group on the

nitrogen atom and an amine group at the 3-position, with a specific (R) stereochemistry. This

compound is typically a colorless to pale yellow liquid or solid.[2] It is soluble in water and

various organic solvents, making it a versatile building block in medicinal chemistry.[2]

Table 1: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1321200?utm_src=pdf-interest
https://www.benchchem.com/product/b1321200?utm_src=pdf-body
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/08-5367.pdf
https://www.benchchem.com/product/b1321200?utm_src=pdf-body
https://cymitquimica.com/cas/457097-75-5/
https://cymitquimica.com/cas/457097-75-5/
https://cymitquimica.com/cas/457097-75-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source/Notes

Chemical Name
(3R)-1-methylpyrrolidin-3-

amine
-

CAS Number 457097-75-5 [2]

Molecular Formula C₅H₁₂N₂ [1][2][3]

Molecular Weight 100.16 g/mol [1][3]

Appearance
Colorless to pale yellow liquid

or solid
[2]

Boiling Point Data not available [4]

Melting Point Data not available -

Solubility
Soluble in water and various

organic solvents
[2]

Hazard Identification and Classification
(3R)-1-methylpyrrolidin-3-amine is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye

irritation and may cause respiratory irritation.

Table 2: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cymitquimica.com/cas/457097-75-5/
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/08-5367.pdf
https://cymitquimica.com/cas/457097-75-5/
https://fluorochem.co.uk/product/F087845/
https://www.indofinechemical.com/product-data/attachments/safety_data_sheets/08-5367.pdf
https://fluorochem.co.uk/product/F087845/
https://cymitquimica.com/cas/457097-75-5/
https://aksci.com/sds/3935AE_SDS.pdf
https://cymitquimica.com/cas/457097-75-5/
https://www.benchchem.com/product/b1321200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source: Consolidated from multiple safety data sheets.

Toxicological Data
Specific toxicological data, such as LD50 and LC50 values for (3R)-1-methylpyrrolidin-3-
amine, are not readily available as its toxicological properties have not been fully investigated.

[1] For risk assessment, data for the parent compound, pyrrolidine, is provided as a surrogate.

Table 3: Toxicological Data for Pyrrolidine (CAS 123-75-1)

Route of Exposure Species Value

LD50 Oral Rat 300 mg/kg

LC50 Inhalation Rat 1300 mg/m³, 4 h

LD50 Dermal Rabbit 1300 mg/kg

This data is for Pyrrolidine and should be used for estimation purposes only.

Experimental Protocols: Safe Handling and Storage
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Given the hazardous nature of this compound, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical. The following diagram illustrates the

relationship between the hazards of (3R)-1-methylpyrrolidin-3-amine and the required PPE.

Hazards of (3R)-1-methylpyrrolidin-3-amine Required Personal Protective Equipment

Harmful if Inhaled (H332) Approved Respirator

Harmful in Contact with Skin (H312)
Causes Skin Irritation (H315)

Chemical-Resistant Gloves

Lab Coat

Causes Serious Eye Irritation (H319) Safety Goggles / Face Shield

Harmful if Swallowed (H302)  General Protection

Click to download full resolution via product page

Caption: PPE selection based on the hazards of (3R)-1-methylpyrrolidin-3-amine.

Handling Procedures
Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood.[5]

Personal Hygiene: Wash hands thoroughly after handling. Remove and wash contaminated

clothing before reuse. Do not eat, drink, or smoke in the work area.[6]
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

non-sparking tools and take precautionary measures against static discharge.[7][8]

Container Handling: Keep containers tightly closed when not in use. Ground and bond

containers when transferring material.[7]

Storage
Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[7]

Keep containers tightly sealed. It is recommended to store under an inert gas like nitrogen.

[7]

The storage area should be a designated flammables area.[7]

Emergency Procedures
First Aid Measures
Table 4: First Aid Procedures
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Exposure Route Procedure

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get immediate medical attention.[7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get immediate medical

attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get immediate medical

attention.

Spill and Leak Response
The following workflow outlines the appropriate response to a spill or leak of (3R)-1-
methylpyrrolidin-3-amine.
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Spill or Leak Occurs

Assess Spill Size
and Immediate Risk

Is the Spill Minor
and Contained?

Evacuate the Area

No

Absorb with Inert Material
(e.g., vermiculite, sand)

Yes

Notify EHS and
Emergency Services

Collect into a Sealed
Hazardous Waste Container

Clean the Area with a
Suitable Decontaminant

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Emergency workflow for spills of (3R)-1-methylpyrrolidin-3-amine.

Disposal Considerations
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[7] Dispose of this material and its container at a licensed hazardous waste disposal

facility.[6] Do not allow the product to enter drains.[6]
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Regulatory Information
As of the date of this guide, specific occupational exposure limits (PELs, TLVs) for (3R)-1-
methylpyrrolidin-3-amine have not been established.[9] It is recommended to handle this

compound with engineering controls and work practices designed to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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